Cas no 56671-83-1 (2-Cyclohexen-1-one, 3-bromo-2-methyl-)
56671-83-1 structure
Product Name:2-Cyclohexen-1-one, 3-bromo-2-methyl-
CAS No:56671-83-1
MF:C7H9BrO
MW:189.049761533737
CID:2832381
PubChem ID:557251
Update Time:2025-04-21
2-Cyclohexen-1-one, 3-bromo-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- NSHUYSGRDDFOOC-UHFFFAOYSA-N
- 56671-83-1
- 3-Bromo-2-methyl-2-cyclohexen-1-one #
- 2-Cyclohexen-1-one, 3-bromo-2-methyl-
- SCHEMBL14462542
- DTXSID20339607
-
- Inchi： 1S/C7H9BrO/c1-5-6(8)3-2-4-7(5)9/h2-4H2,1H3
- InChI Key： NSHUYSGRDDFOOC-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C(CCC1)=O
Computed Properties
- Exact Mass: 187.98368g/mol
- Monoisotopic Mass: 187.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 17.1Ų
2-Cyclohexen-1-one, 3-bromo-2-methyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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